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Abstract

Isononanoic acid (INA), a nine-carbon branched-chain carboxylic acid, is emerging as a
critical multifunctional component in the formulation of high-performance metalworking fluids
(MWEFs).[1] Its unique molecular structure imparts exceptional thermal and oxidative stability,
enhanced lubricity, and inherent corrosion-inhibiting properties, making it an ideal candidate for
developing robust semi-synthetic and synthetic coolants.[2][3] These application notes provide
a comprehensive technical guide for researchers and formulators, detailing the scientific
rationale, step-by-step protocols, and performance validation methodologies for creating
advanced metalworking fluids centered on isononanoic acid. We will explore its synergistic
effects with other additives and present detailed protocols for formulating and evaluating stable,
effective, and durable MWFs for a range of machining applications.

Introduction: The Role and Advantages of
Isononanoic Acid in MWFs

Metalworking fluids are essential for cooling, lubrication, and chip removal in machining
operations.[4] The performance of an MWF is largely dictated by its chemical composition.
While traditional formulations rely on mineral oils and conventional fatty acids, isononanoic
acid offers distinct advantages rooted in its molecular architecture.

Isononanoic acid is a mixture of isomers, primarily 3,5,5-trimethylhexanoic acid.[5] This
branched structure is key to its performance, offering superior oxidative and thermal stability
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compared to linear fatty acids of similar carbon length. This stability is crucial in high-
temperature machining operations, preventing fluid degradation and extending its service life.

[31[6]
Key Advantages of Isononanoic Acid in MWF Formulations:

o Enhanced Lubricity: The carboxylic acid group provides a polar head that adsorbs onto metal
surfaces, creating a durable boundary film that reduces friction and tool wear.[7][8][9] This
leads to improved surface finish on the workpiece and longer tool life.[10][11]

¢ Inherent Corrosion Protection: Isononanoic acid and its salts act as effective corrosion
inhibitors for ferrous metals, protecting both the workpiece and machine components from
rust.[2]

o Excellent Emulsion Stability: When neutralized with amines, isononanoic acid salts function
as powerful co-emulsifiers, contributing to the formation of stable and fine oil-in-water
emulsions.[12][13]

e High Thermal & Oxidative Stability: Its branched structure resists breakdown at elevated
temperatures, a common issue in demanding cutting and grinding operations.[14]

e Good Hard Water Stability: Formulations based on isononanoic acid often exhibit improved
stability in hard water, preventing the formation of insoluble soaps that can lead to residue
and decreased performance.

» Biodegradability: Isononanoic acid is generally considered biodegradable, making it a
favorable choice for developing more environmentally friendly MWF formulations.[2]

Fundamentals of Metalworking Fluid Formulation

A successful MWF is a complex, synergistic blend of components. Understanding the role of
each additive is critical to creating a balanced and effective formulation.

Core Components & Their Functions
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Component Class

Primary
Function(s)

Typical
Concentration (in

Examples

Concentrate)
Naphthenic or
) o ) Paraffinic Mineral Oils,
Base Oil Lubrication, Cooling 0-70% _
Polyalphaolefins
(PAOQOSs), Esters[4]
Sodium Petroleum
- o Sulfonates, Fatty Acid
- Stabilize oil-in-water
Emulsifiers ] 5-20% Soaps, Fatty Alcohol
emulsions
Ethoxylates,
Phosphate Esters[4]
o Isononanoic Acid,
Reduce friction at the ]
o N ] Other Fatty Acids,
Lubricity Additives tool-workpiece 2-15%
) Esters, Polymers[10]
interface
[11]
Amine Carboxylates
Prevent rust and i
o (from INA), Amine
_ o staining on ferrous _
Corrosion Inhibitors 2-10% Borates, Triazoles (for
and non-ferrous
yellow metals)[4][15]
metals
[16]
o _ Alkanolamines
Maintain pH (typically ) )
o (Triethanolamine,
o 8.8-9.5) to inhibit )
pH Buffers / Alkalinity _ _ 5-20% Monoethanolamine),
microbial growth and )
) Potassium
corrosion .
Hydroxide[15]
Triazines,
Control the growth of o
o o ) . Isothiazolinones,
Biocides & Fungicides  bacteria and fungi in 0.5-3.0% o
) Oxazolidines[7][17]
water-based fluids
[18][19]
Stabilize the
] Glycols, Glycol
Coupling Agents concentrate, prevent 1-5%
] Ethers[20]
phase separation
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Silicone or non-
Foam control, metal

Ancillary Additives o 0.1-2.0% silicone defoamers,
deactivation, etc.

Benzotriazole[7]

The Logic of Formulation: A Workflow Overview

The formulation process is iterative, beginning with performance requirements and ending with
a fully validated fluid. The causality behind experimental choices involves balancing lubrication,
cooling, corrosion control, and fluid longevity against cost and environmental considerations.
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(e.g., Grinding Aluminum, Tapping Steel)
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Caption: General workflow for developing a metalworking fluid.
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Formulation Protocols with Isononanoic Acid

The following protocols provide starting points for developing isononanoic acid-based
metalworking fluids. All percentages are by weight of the concentrate.

Safety Precaution: Always work in a well-ventilated area and wear appropriate Personal
Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 3.1: High-Performance Semi-Synthetic MWF

This formulation is designed for general-purpose machining of ferrous and aluminum alloys,
balancing lubricity from both the oil phase and the synthetic components.

Objective: To create a stable, translucent emulsion with excellent lubricity and corrosion
protection.

Component Interaction Rationale: Isononanoic acid is the primary boundary lubricant. It is
neutralized with Triethanolamine (TEA) to form a soap that provides both lubricity and
emulsification. The sodium sulfonate acts as the primary emulsifier for the naphthenic oil. The
dicarboxylic acid and borate amine provide additional corrosion inhibition, while the triazole

protects yellow metals.
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Caption: Synergistic interactions of Isononanoic Acid in a MWF.

Materials & Equipment:

o Overhead stirrer with propeller blade

» Beaker (appropriately sized for the batch)
* Heating mantle/hot plate

e Balance

e pH meter
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Example Formulation (Semi-Synthetic):

Component Function Wt. %
Deionized Water Diluent / Carrier 30.0
Naphthenic Base Oil (100 o
Lubrication 25.0
SUS)
Isononanoic Acid Lubricity, Co-Emulsifier 8.0
Sodium Petroleum Sulfonate Primary Emulsifier 10.0
Triethanolamine (TEA), 99% pH Buffer, Neutralizer 12.0
Dodecanedioic Acid (DDDA) Corrosion Inhibitor 3.0
) ) ) Corrosion Inhibitor, Biostatic
Boric Acid / Amine Condensate 5.0
Agent
Tolyltriazole, 50% solution Yellow Metal Deactivator 0.5
Non-ionic Surfactant (e.g., N ]
Co-Emulsifier, Wetting Agent 3.0
Fatty Alcohol Ethoxylate)
Glycol Ether Coupling Agent 25
Biocide (e.g., Triazine-based) Microbial Control 1.0

Defoamer (non-silicone)

Foam Control

g.s. (as required)

Step-by-Step Protocol:

e Charge Oil Phase: To the main mixing vessel, add the Naphthenic Base Oil, Isononanoic
Acid, Sodium Petroleum Sulfonate, and Dodecanedioic Acid.

¢ Mix Qil Phase: Begin agitation at a moderate speed (e.g., 200-300 RPM) and gently heat to
40-50°C to ensure all components are fully dissolved and homogenous.

o Charge Water & Amine Phase: In a separate vessel, charge the Deionized Water and
Triethanolamine. Mix until uniform.
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o Combine & Neutralize: Slowly add the water/amine mixture to the oil phase under continuous
agitation. An exothermic reaction will occur as the acids are neutralized. Maintain agitation
and allow the temperature to rise, but do not exceed 70°C.

e Add Remaining Components: Once the initial mixture is homogenous and the temperature
has stabilized, add the Boric Acid/Amine Condensate, Tolyltriazole, Non-ionic Surfactant, and
Glycol Ether.

e Cooling & Final Additions: Allow the batch to cool to below 40°C with continued, slower
agitation. Add the Biocide and Defoamer.

e Quality Control: Mix for a final 30 minutes. Test the concentrate for appearance, pH (of a 5%
dilution), and emulsion stability.

Protocol 3.2: Oil-Free Synthetic Coolant

This formulation is designed for grinding and light-duty machining where cooling is the primary
requirement. Lubricity is provided entirely by synthetic components.

Objective: To create a transparent, stable synthetic solution with good corrosion protection and
cleanliness.

Example Formulation (Synthetic):
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Component Function Wt. %
Deionized Water Diluent / Carrier 60.0
Isononanoic Acid Primary Lubricant 10.0
Triethanolamine (TEA), 99% pH Buffer, Neutralizer 15.0
Polyalkylene Glycol (PAG) Lubricity, Wetting 5.0
Sebacic Acid Corrosion Inhibitor 4.0
2-Amino-2-methyl-1-propanol .

pH Buffer, Co-Inhibitor 2.0
(AMP-95)
Tolyltriazole, 50% solution Yellow Metal Deactivator 0.5
Biocide Package (bactericide + ] ]

Microbial Control 15

fungicide)

Defoamer (low-foam

surfactant)

Foam Control

g.s. (as required)

Water-soluble Dye

Identifier

g.s.

Step-by-Step Protocol:

e Charge Water & Amines: To the main mixing vessel, add the Deionized Water,

Triethanolamine, and AMP-95. Begin agitation.

o Charge Acids: Slowly add the Isononanoic Acid and Sebacic Acid to the amine solution.

The neutralization reaction may generate some heat. Mix until all acids are fully dissolved

and the solution is clear.

e Add Final Components: Add the Polyalkylene Glycol, Tolyltriazole, Biocide package,

Defoamer, and Dye.

e Final Mix & QC: Continue mixing for 30-60 minutes until the solution is completely

homogenous. Perform quality control checks on the concentrate and a 5% dilution.

Performance Evaluation Protocols
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Every formulation must be validated through standardized testing. These protocols ensure the
fluid meets performance requirements.

Protocol 4.1: Emulsion Stability

Principle: To assess the ability of the MWF concentrate to form a stable emulsion in waters of
varying hardness and to resist separation over time. Method:

Prepare 100 mL of a 5% dilution of the MWF concentrate in both deionized water and 400
ppm hard water (prepared using CaClz and MgSQOa).

o Place the dilutions in 100 mL graduated cylinders, seal, and invert 10 times.
» Observe immediately for "bloom" and initial appearance.
e Let the cylinders stand undisturbed for 24 hours.

e Measure and record any surface oil ("cream") or bottom sediment ("sludge") in mL.
Acceptance Criteria: No more than 1% cream or 0.5% sediment after 24 hours.

Protocol 4.2: Corrosion Inhibition - Cast Iron Chip Test
(Modified ASTM D4627)

Principle: To evaluate the ability of the fluid to prevent rust on ferrous metals. Method:

» Prepare a 5% dilution of the MWF in tap water.

o Place a piece of Whatman No. 1 filter paper in a petri dish.

o Spread approximately 4 grams of freshly ground cast iron chips evenly over the paper.
o Saturate the paper and chips with the MWF dilution.

e Cover the petri dish and let it stand for 24 hours at room temperature.

o Observe the filter paper for any signs of rust staining. Acceptance Criteria: No rust staining or
only trace amounts are acceptable.
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Protocol 4.3: Lubricity - Tapping Torque Test (ASTM
D8288)

Principle: This method measures the torque required to tap a thread in a standardized metal
block, providing a quantitative measure of the fluid's lubricity.[21][22][23] Lower torque indicates
better lubrication. Apparatus: Tapping Torque Test Machine. Methodology:

e Secure a test block (e.g., 6061 Aluminum or 1018 Steel) in the machine.

o Apply the test fluid (typically a 5% or 10% dilution) to the tap and workpiece.
o Conduct a series of tapping operations at a set speed and depth.

e The machine records the torque profile for each operation.

o Calculate the average torque and tapping efficiency relative to a reference fluid.
Interpretation: A fluid with a significantly lower average torque compared to a baseline (e.qg.,
a standard soluble oil) demonstrates superior lubricity imparted by the isononanoic acid
formulation.

Protocol 4.4: Foam Profile - Waring Blender Test

Principle: To assess the foaming tendency and foam stability of the MWF dilution under high
agitation.[24] Methodology:

e Pour 100 mL of a 5% MWF dilution into a standard Waring blender.
e Blend at high speed for 30 seconds.
e Immediately measure the initial foam height in mL.

e Record the time it takes for the foam to completely dissipate (break time). Acceptance
Criteria: Low initial foam height (<150 mL) and a fast break time (<30 seconds) are generally
desired.

Conclusion
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Isononanoic acid is a highly versatile and effective building block for modern metalworking

fluids. Its unique branched structure delivers a powerful combination of lubricity, corrosion

inhibition, and stability that can be leveraged to formulate both high-performance semi-

synthetic and clean-running synthetic coolants.[14] By following the structured protocols

outlined in these notes—from component selection and synergistic blending to rigorous

performance validation—researchers and formulators can develop advanced, reliable, and

durable metalworking fluids tailored to the demands of modern machining. The iterative

process of formulation and testing is key to unlocking the full potential of isononanoic acid

and achieving a final product with a superior performance profile.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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